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Compound of Interest

Compound Name: Tricaprylyl citrate

Cat. No.: B12752589 Get Quote

The following guide provides essential procedural information for the safe and compliant

disposal of tricaprylyl citrate, tailored for researchers, scientists, and drug development

professionals. This document emphasizes adherence to institutional and regulatory standards

to ensure personnel safety and environmental protection.

Disclaimer: A comprehensive Safety Data Sheet (SDS) containing specific disposal regulations

for tricaprylyl citrate is not publicly available. The following procedures are based on general

laboratory chemical safety principles and U.S. regulations. Users must always consult the

manufacturer-specific SDS provided with their product and contact their institution's

Environmental Health & Safety (EHS) department for final guidance.

Step-by-Step Disposal Protocol
The proper disposal of any laboratory chemical is a systematic process that begins with a

thorough hazard assessment and ends with compliant removal.

Step 1: Waste Characterization and Hazard
Determination
This is the most critical step. The regulatory status of tricaprylyl citrate waste must be

determined before disposal.

Consult the SDS: Locate the Safety Data Sheet provided by the chemical supplier. Section

13 (Disposal Considerations) and Section 14 (Transport Information) will provide specific
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guidance.

Contact EHS: Provide the SDS to your institution's EHS officer. They are trained to make a

formal hazardous waste determination according to the Resource Conservation and

Recovery Act (RCRA) and any applicable state or local regulations.[1][2]

Assume Hazardous: Until a formal determination is made by a trained professional, treat all

tricaprylyl citrate waste as hazardous chemical waste to ensure the highest level of safety

and compliance.

Step 2: Select Personal Protective Equipment (PPE)
As a minimum precaution, standard laboratory PPE should be worn when handling tricaprylyl
citrate waste:

Eye Protection: Wear chemical safety goggles or glasses.

Hand Protection: Wear chemically resistant gloves (e.g., nitrile).

Body Protection: Wear a standard laboratory coat.

Step 3: Waste Collection and Segregation
Proper collection prevents accidental reactions and contamination.

Use a Compatible Container: Collect waste in a container that is chemically compatible with

tricaprylyl citrate and can be securely sealed.[3]

Avoid Mixing Waste: Do not mix tricaprylyl citrate waste with other chemical waste

streams. While specific incompatibilities are not documented in available literature, it is best

practice to avoid mixing with strong oxidizing agents.[1][4]

Collect Spillage: If a spill occurs, absorb the material with an inert substance (e.g.,

vermiculite, sand) and place it in the designated waste container.[5]

Step 4: Labeling the Waste Container
Clear and accurate labeling is a regulatory requirement.
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If Deemed Hazardous: The container must be labeled with the words "Hazardous Waste."[6]

The label must also include the full chemical name ("Tricaprylyl Citrate") and a clear

description of the hazard(s) identified by your EHS department (e.g., using NFPA or HMIS

warning conventions or GHS pictograms).[6]

If Deemed Non-Hazardous: Follow your institution's specific labeling procedures for non-

hazardous chemical waste.

Step 5: Temporary Storage
Waste must be stored safely pending pickup.

Satellite Accumulation Area (SAA): Store the sealed and labeled waste container at or near

the point of generation, in a designated SAA.[6]

Secondary Containment: Place the container in a secondary containment bin to prevent the

spread of potential leaks.[1]

Follow Time and Volume Limits: Adhere to institutional and regulatory limits for how long

waste can be stored and the maximum volume allowed in an SAA.[2][6]

Step 6: Final Disposal
The final disposal route depends entirely on the Step 1 determination.

Hazardous Waste: Disposal must be managed by your institution and carried out by a

licensed hazardous waste contractor.

Non-Hazardous Waste: Do not assume non-hazardous waste can go into the regular trash or

down the drain. This is only permissible with explicit approval from your EHS department and

in accordance with local wastewater regulations.

Chemical and Physical Properties
The following table summarizes available data for tricaprylyl citrate. Researchers must

consult their supplier-specific SDS for complete and verified information.
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Property Value

Molecular Formula C₃₀H₅₆O₇

Molecular Weight 528.76 g/mol

Appearance Data not available; refer to supplier's SDS

Boiling Point Data not available; refer to supplier's SDS

Flash Point Data not available; refer to supplier's SDS

Specific Gravity Data not available; refer to supplier's SDS

Solubility Data not available; refer to supplier's SDS

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of

tricaprylyl citrate.
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Preparation & Assessment
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Caption: Logical workflow for the assessment and disposal of tricaprylyl citrate waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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